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Compound of Interest

Compound Name: D-Glucose-13C,d

Cat. No.: B12404756 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of isotopically labeled compounds like D-Glucose-13C,d is paramount. While D-
Glucose-13C,d is not classified as a hazardous substance, adherence to proper laboratory

protocols is essential due to the lack of extensive toxicological data.[1][2] This guide provides

immediate safety, operational, and disposal information to ensure minimal risk and maintain

experimental integrity.

Personal Protective Equipment (PPE)
When handling D-Glucose-13C,d, a comprehensive approach to personal safety is

recommended. The following personal protective equipment should be utilized:

Hand Protection: Wear suitable protective gloves.[1] Nitrile gloves are a common and

effective choice for handling non-hazardous powders.

Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against

accidental splashes or dust particles.[1]

Skin and Body Protection: A laboratory coat should be worn to prevent contamination of

personal clothing.[1] For tasks with a higher risk of dust generation, additional protective

clothing may be necessary.

Respiratory Protection: In situations where dust may be generated, a NIOSH/CEN approved

respirator is advised.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12404756?utm_src=pdf-interest
https://www.benchchem.com/product/b12404756?utm_src=pdf-body
https://www.benchchem.com/product/b12404756?utm_src=pdf-body
https://www.benchchem.com/product/b12404756?utm_src=pdf-body
https://isotope.com/product/attachment/CLM-1394-1/SDS%20-%20CLM-1394.pdf
https://www.sigmaaldrich.cn/CN/zh/sds/aldrich/389374
https://www.benchchem.com/product/b12404756?utm_src=pdf-body
https://isotope.com/product/attachment/CLM-1394-1/SDS%20-%20CLM-1394.pdf
https://isotope.com/product/attachment/CLM-1394-1/SDS%20-%20CLM-1394.pdf
https://isotope.com/product/attachment/CLM-1394-1/SDS%20-%20CLM-1394.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical and Chemical Properties
A summary of the key physical and chemical properties of D-Glucose-13C labeled compounds

is provided in the table below for easy reference.

Property Value

Molecular Formula C5¹³CH12O6

Molecular Weight Approximately 181.15 g/mol

Appearance White to off-white solid/powder

Melting Point 150 - 152 °C

Solubility Soluble in water

(Note: The exact molecular weight will vary depending on the specific isotopic labeling.)

Operational Plan: Step-by-Step Handling Protocol
A systematic workflow is critical for the safe and effective use of D-Glucose-13C,d in a

laboratory setting.

Preparation:

Ensure the work area, typically a chemical fume hood or a designated benchtop space, is

clean and uncluttered.

Verify that all necessary PPE is readily available and in good condition.

Have spill containment materials, such as absorbent pads, within easy reach.

Handling:

Before use, allow the container of D-Glucose-13C,d to reach room temperature to prevent

condensation.

Open the container in a well-ventilated area to minimize potential inhalation of any fine

particles.
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Use a spatula or other appropriate tool to carefully weigh the desired amount of the

compound on a calibrated balance. Avoid generating dust during this process.

If preparing a solution, slowly add the powder to the solvent to prevent splashing.

Post-Handling:

Securely close the container of D-Glucose-13C,d after use.

Clean all equipment and the work area thoroughly.

Wash hands with soap and water after removing gloves.

Disposal Plan
Proper disposal of D-Glucose-13C,d and any associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Unused Product: Unused D-Glucose-13C,d should be disposed of as chemical waste. It is

recommended to contact a licensed professional waste disposal service. Do not dispose of it

down the drain.

Contaminated Materials: Any materials, such as gloves, absorbent pads, or weighing paper,

that come into contact with D-Glucose-13C,d should be placed in a sealed, labeled

container for chemical waste disposal.

Empty Containers: Empty containers should be rinsed with an appropriate solvent, and the

rinsate should be collected as chemical waste. The clean container can then be disposed of

according to laboratory and local regulations.
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Caption: Workflow for the safe handling of D-Glucose-13C,d.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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